Cas no 70128-09-5 (5-Methyl-2-(methylamino)benzaldehyde)

5-Methyl-2-(methylamino)benzaldehyde is a versatile aromatic aldehyde derivative characterized by the presence of a methylamino substituent at the ortho position relative to the formyl group. This compound is of interest in organic synthesis due to its reactive aldehyde functionality and the electron-donating effects of the methylamino group, which can influence regioselectivity in subsequent reactions. It serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methyl substitution on the benzene ring enhances stability while maintaining reactivity, making it suitable for use in complex multi-step syntheses. Its well-defined structure allows for precise modifications in target-oriented applications.

5-Methyl-2-(methylamino)benzaldehyde structure

70128-09-5 structure

Product Name:5-Methyl-2-(methylamino)benzaldehyde

CAS No:70128-09-5

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD18824478

CID:1022443

PubChem ID:45083658

Update Time:2025-10-16

5-Methyl-2-(methylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 5-methyl-2-(methylamino)- (9CI)
- 5-methyl-2-(methylamino)benzaldehyde
- EN300-343890
- Benzaldehyde,5-methyl-2-(methylamino)-(9ci)
- SCHEMBL14037701
- Z1203816483
- AKOS006353340
- DTXSID00665476
- 70128-09-5
- DB-284870
- BENZALDEHYDE, 5-METHYL-2-(METHYLAMINO)-
- 5-Methyl-2-(methylamino)benzaldehyde
- MDL： MFCD18824478
- Inchi： 1S/C9H11NO/c1-7-3-4-9(10-2)8(5-7)6-11/h3-6,10H,1-2H3
- InChI Key： HKIOILVVCFTJTI-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C)C=CC=1NC

Computed Properties

Exact Mass: 149.084063974g/mol
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 29.1Å²

5-Methyl-2-(methylamino)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M222953-10mg	5-Methyl-2-(methylamino)benzaldehyde	70128-09-5		10mg	$ 50.00	2022-06-04
TRC	M222953-50mg	5-Methyl-2-(methylamino)benzaldehyde	70128-09-5		50mg	$ 160.00	2022-06-04
TRC	M222953-100mg	5-Methyl-2-(methylamino)benzaldehyde	70128-09-5		100mg	$ 275.00	2022-06-04
Enamine	EN300-343890-0.05g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	0.05g	$174.0	2023-09-03
Enamine	EN300-343890-0.1g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	0.1g	$257.0	2023-09-03
Enamine	EN300-343890-0.25g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	0.25g	$367.0	2023-09-03
Enamine	EN300-343890-0.5g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	0.5g	$579.0	2023-09-03
Enamine	EN300-343890-1.0g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	1g	$0.0	2023-06-07
Enamine	EN300-343890-2.5g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	2.5g	$1454.0	2023-09-03
Enamine	EN300-343890-5.0g	5-methyl-2-(methylamino)benzaldehyde	70128-09-5	95%	5.0g	$2152.0	2023-02-22